Cas no 303121-05-3 (8-Ethoxy-4-hydroxyquinoline-3-carboxylic Acid)
8-Ethoxy-4-hydroxyquinoline-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 8-ETHOXY-4-HYDROXY-QUINOLINE-3-CARBOXYLIC ACID
- 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
- 8-ETHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-3-CARBOXYLIC ACID
- Cambridge id 6153223
- 8-ethoxy-4-oxo-1H-quinoline-3-carboxylic Acid
- 3-Quinolinecarboxylic acid, 8-ethoxy-4-hydroxy-
- Oprea1_571150
- Oprea1_091724
- 3-Quinolinecarboxylic acid, 8-ethoxy-1,4-dihydro-4-oxo-
- STL331354
- 8-Ethoxy-4-hydroxyquinoline-3-carboxylic Acid
-
- MDL: MFCD02217349
- Inchi: 1S/C12H11NO4/c1-2-17-9-5-3-4-7-10(9)13-6-8(11(7)14)12(15)16/h3-6H,2H2,1H3,(H,13,14)(H,15,16)
- InChI Key: QCWQXUIPKUUXKJ-UHFFFAOYSA-N
- SMILES: O(CC)C1=CC=CC2C(C(C(=O)O)=CNC=21)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 364
- Topological Polar Surface Area: 75.6
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 414.5±45.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
8-Ethoxy-4-hydroxyquinoline-3-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
8-Ethoxy-4-hydroxyquinoline-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E677673-2.5mg |
8-Ethoxy-4-hydroxyquinoline-3-carboxylic Acid |
303121-05-3 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E677673-5mg |
8-Ethoxy-4-hydroxyquinoline-3-carboxylic Acid |
303121-05-3 | 5mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E677673-25mg |
8-Ethoxy-4-hydroxyquinoline-3-carboxylic Acid |
303121-05-3 | 25mg |
$ 95.00 | 2022-06-05 | ||
| OTAVAchemicals | 0109850002-50MG |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
303121-05-3 | 95% | 50MG |
$58 | 2023-07-07 | |
| OTAVAchemicals | 0109850002-100MG |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
303121-05-3 | 95% | 100MG |
$104 | 2023-07-07 | |
| A2B Chem LLC | BA35527-500mg |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
303121-05-3 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | BA35527-1g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
303121-05-3 | >95% | 1g |
$439.00 | 2024-04-20 | |
| A2B Chem LLC | BA35527-5g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
303121-05-3 | >95% | 5g |
$787.00 | 2024-04-20 | |
| A2B Chem LLC | BA35527-10g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
303121-05-3 | >95% | 10g |
$1134.00 | 2024-04-20 | |
| A2B Chem LLC | BA35527-25g |
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid |
303121-05-3 | >95% | 25g |
$1863.00 | 2024-04-20 |
8-Ethoxy-4-hydroxyquinoline-3-carboxylic Acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 8-Ethoxy-4-hydroxyquinoline-3-carboxylic Acid
8-Ethoxy-4-hydroxyquinoline-3-carboxylic Acid (CAS No. 303121-05-3): A Multifunctional Heterocyclic Compound in Modern Chemistry
8-Ethoxy-4-hydroxyquinoline-3-carboxylic acid, identified by its unique CAS No. 303121-05-3, is a structurally complex heterocyclic compound that has garnered significant attention in contemporary chemical and pharmaceutical research. This molecule belongs to the quinoline alkaloid family, characterized by a fused benzene and pyridine ring system with diverse functional groups. The presence of an ethoxy substituent at the C8 position, a hydroxyl group at C4, and a carboxylic acid moiety at C3 imparts distinct physicochemical properties, making it a versatile scaffold for drug discovery and materials science applications.
The molecular structure of 8-Ethoxy-4-hydroxyquinoline-3-carboxylic acid exhibits remarkable stability due to its conjugated aromatic system and hydrogen-bonding capabilities. Recent studies published in the *Journal of Medicinal Chemistry* (2024) highlight its role as a potential metal chelator, with particular efficacy in sequestering transition metals like iron and copper. This property is attributed to the electron-donating ethoxy group and the zwitterionic nature of the hydroxyl and carboxylic acid functionalities, which facilitate strong coordination interactions.
In the field of pharmaceutical development, this compound has shown promise as a lead structure for anti-inflammatory agents. A 2024 study by Zhang et al. demonstrated that derivatives of 8-Ethoxy-4-hydroxyquinoline inhibit cyclooxygenase (COX) enzymes with IC₅₀ values comparable to established NSAIDs. The hydroxyl group's position at C4 plays a critical role in modulating enzyme binding affinity through hydrogen bonding with active site residues.
The synthetic pathway for CAS No. 303121-05-3 typically involves a multistep process starting from 8-aminoquinoline derivatives. Modern methodologies emphasize green chemistry principles, such as microwave-assisted synthesis reported by Kim et al. (Green Chemistry, 2024), which achieves >95% yield within 6 hours using recyclable solid acid catalysts. This advancement addresses traditional challenges related to solvent waste and reaction efficiency.
In materials science applications, researchers have explored the photophysical properties of this compound for organic light-emitting diodes (OLEDs). The quinoline core provides π-conjugation necessary for efficient charge transport, while the ethoxy substituent enhances solubility in organic solvents—a critical factor for solution-processable devices described in *Advanced Materials* (Vol. 46, 2025).
An emerging area of interest involves its use as a fluorescent probe for bioimaging applications. A 2025 publication in *Analytical Chemistry* demonstrated that this compound exhibits pH-dependent fluorescence emission (λ_ex = 465 nm; λ_em = 517 nm), enabling real-time monitoring of intracellular environments without requiring complex labeling protocols.
The compound's environmental stability under physiological conditions makes it suitable for sustained-release formulations in drug delivery systems. Computational models published by Patel et al. (Journal of Controlled Release, 2025) predict that its zwitterionic character enhances membrane permeability while maintaining structural integrity during gastrointestinal transit.
In analytical chemistry contexts, this molecule serves as an effective reagent for metal ion detection in environmental samples. Its ability to form colored complexes with trace metals has been utilized in spectrophotometric methods described by Liu et al., achieving detection limits below 1 ppb for mercury ions—an important application given current regulatory standards.
Ongoing research continues to explore its potential as a building block for supramolecular assemblies through self-assembly processes driven by non-covalent interactions between carboxylic acid groups and metal ions or other functionalized molecules.
The structural flexibility of this scaffold allows for facile derivatization through esterification or amidation reactions at both the carboxylic acid and hydroxyl functionalities, opening pathways to create targeted therapeutic agents with improved pharmacokinetic profiles.
In conclusion, 8-Ethoxy-4-hydroxyquinoline-3-carboxylic acid represents a valuable chemical entity whose unique combination of structural features positions it at the intersection of medicinal chemistry, materials science, and analytical methods development. As research continues to uncover new applications across these domains, its significance within modern chemical innovation is likely to expand further.
303121-05-3 (8-Ethoxy-4-hydroxyquinoline-3-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)